Cas no 32365-02-9 (4-Amino-N-(4,5-Dihydrothiazol-2-Yl) Benzenesulfonamide)

• Product Name: 4-Amino-N-(4,5-Dihydrothiazol-2-Yl) Benzenesulfonamide
• CAS No: 32365-02-9
• MF: C₉H₁₁N₃O₂S₂
• MW: 257.332538843155
• CID: 322590
• PubChem ID: 231302
• Update Time: 2025-04-19

4-Amino-N-(4,5-Dihydrothiazol-2-Yl) Benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-(4,5-dihydro-2-thiazolyl)-
• 4-amino-N-(4,5-dihydro-1,3-thiazol-2-yl)benzenesulfonamide
• 4-AMINO-N-(4,5-DIHYDRO-THIAZOL-2-YL)-BENZENESULFONAMIDE
• 4-amino-n-(4,5-dihydrothiazol-2-yl)benzenesulfonamide
• AC1L5LEA
• AC1Q6VPW
• CTK7D7880
• N(1)-2-thiazolyl-sulfanilamide
• NSC27258
• STK000108
• sulfanilic acid-(4,5-dihydro-thiazol-2-ylamide)
• Sulfanilsaeure-(4,5-dihydro-thiazol-2-ylamid)
• sulfathiazole
• 32365-02-9
• C9H11N3O2S2
• 4-Amino-N-(4,5-dihydrothiazol-2-yl) benzenesulfonamide
• NSC-27258
• 4-amino-N-(4,5-dihydro-1,3-thiazol-2-yl)benzene-1-sulfonamide
• SCHEMBL13290495
• EN300-187350
• CS-0237828
• DTXSID10282673
• AKOS000580679
• 4-Amino-N-(4,5-Dihydrothiazol-2-Yl) Benzenesulfonamide

• MDL： MFCD01048678
• Inchi： 1S/C9H11N3O2S2/c10-7-1-3-8(4-2-7)16(13,14)12-9-11-5-6-15-9/h1-4H,5-6,10H2,(H,11,12)
• InChI Key： LWDXETNVADTEDC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1=NCCS1)(=O)=O

Computed Properties

• Exact Mass: 257.02943
• Monoisotopic Mass: 257.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 479.2°Cat760mmHg
• Flash Point: 243.6°C
• Refractive Index: 1.73
• PSA: 84.55
• LogP: 2.13840